2-[(2-chlorophenyl)methylsulfanyl]-3-methyl-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-3-methyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C18H14ClN3OS/c1-22-17(23)16-15(12-7-3-5-9-14(12)20-16)21-18(22)24-10-11-6-2-4-8-13(11)19/h2-9,20H,10H2,1H3
• InChI Key: ZUVTVVWPNRQGMD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC4=CC=CC=C4Cl
• Molecular Formula: C18H14ClN3OS
• Molecular Weight: 355.8 g/mol
• CAS No.: 537668-57-8

Description

“2-[(2-chlorophenyl)methylsulfanyl]-3-methyl-5H-pyrimido[5,4-b]indol-4-one” is a chemical compound with the molecular formula C25H20ClN3OS and a molecular weight of 445.97. It’s part of a class of compounds known as indole derivatives, which are of wide interest due to their diverse biological and clinical applications.

Molecular Structure Analysis

While the exact molecular structure analysis of this compound isn’t available, it’s worth noting that indole derivatives, which this compound is a part of, are aromatic in nature due to the presence of excessive π-electrons.

Physical And Chemical Properties Analysis

The compound is a crystalline solid with a molecular weight of 445.97. More specific physical and chemical properties aren’t available in the resources.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research into compounds with similar structural motifs, such as thiophene and pyrrole derivatives, highlights the broad interest in heterocyclic compounds for their potential in pharmaceuticals and materials science. For instance, studies on the heterocyclization of bis(2-chloroprop-2-en-1-yl)sulfide demonstrate the formation of various thiophene and pyrrole compounds, indicating a method for producing complex heterocycles from simpler precursors (Rozentsveig et al., 2022).

Antifolate Inhibitors

Another area of interest is the development of antifolate inhibitors for therapeutic applications. Compounds such as 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines have been synthesized as potential inhibitors of thymidylate synthase, showcasing the potential for structurally related compounds in cancer therapy and antibacterial applications (Gangjee et al., 1996).

Molecular Docking and Chemotherapeutic Potential

Spectroscopic analysis of compounds like 2-[(4-chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-(phenylsulfanyl)-pyrimidine-5-carbonitrile has been conducted to understand their molecular structures, which aids in assessing their potential as chemotherapeutic agents. Such studies involve vibrational spectral analysis, molecular docking, and exploration of their inhibitory activity against specific targets (Alzoman et al., 2015).

Synthesis of Novel Heterocycles

The ability to synthesize novel heterocycles from indole derivatives through iminophosphorane-mediated annelation further demonstrates the chemical versatility of compounds within this structural family. This process yields a variety of indole-based compounds, including pyrimido[4,5-b]indole derivatives, which have potential applications in medicinal chemistry and drug design (Molina & Fresneda, 1988).

Future Directions

Indole derivatives, including this compound, have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. The synthesis, characterization, and study of their biological activities are areas of ongoing research.